Cas no 30002-85-8 (Ribitol,1,4-anhydro-2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI))

• Product Name: Ribitol,1,4-anhydro-2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• CAS No: 30002-85-8
• MF: C₁₅H₂₀O₆S
• MW: 328.380703926086
• CID: 309494
• PubChem ID: 278940
• Update Time: 2025-04-19

Ribitol,1,4-anhydro-2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI) Chemical and Physical Properties

Names and Identifiers

• Ribitol,1,4-anhydro-2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• (2R,3S,4S)-3,4-Bis(benzyloxy)-2-((benzyloxy)methyl)tetrahydrothiophene
• 1,4-anhydro-2,3,5-tri-O-benzyl-1-thio-D-arabinitol
• 1,4-anhydro-2,3,5-tri-O-benzyl-4-thio-D-arabinitol
• 1,4-anhydro-2,3-O-isopropylidene-5-O-toluene-p-sulpho
• 1,4-anhydro-2,3-O-isopropylidene-5-O-tosyl-D,L-ribitol
• 2,3,5-tri-O-benzyl-1,4-dideoxy-1,4-epithio-D-arabinitol
• 3,4-bis-benzyloxy-2-benzyloxymethyl-tetrahydro-thiophene
• AK122557
• SureCN1856216
• 30002-85-8
• NSC128898
• 2,5-Anhydro-1-O-(4-methylbenzene-1-sulfonyl)-3,4-O-(1-methylethylidene)pentitol
• NSC-128898
• DTXSID40952413

• Inchi： 1S/C15H20O6S/c1-10-4-6-11(7-5-10)22(16,17)19-9-12-14-13(8-18-12)20-15(2,3)21-14/h4-7,12-14H,8-9H2,1-3H3
• InChI Key： JGSGVYASOOHWQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C2C(CO1)OC(C)(C)O2

Computed Properties

• Exact Mass: 328.09800
• Monoisotopic Mass: 328.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 455.2°Cat760mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.517
• PSA: 79.44000
• LogP: 2.70000